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Compound of Interest

Compound Name: Gallic acid-d2

Cat. No.: B10824179 Get Quote

For researchers, scientists, and professionals in drug development, the use of isotopically

labeled compounds is crucial for accurate quantification in complex biological matrices. This

technical guide provides an in-depth overview of commercially available Gallic acid-d2, a

deuterated analog of the naturally occurring antioxidant, gallic acid. This document outlines its

primary applications, key suppliers, and the technical data necessary for its effective use in

research.

Overview of Gallic Acid-d2
Gallic acid-d2, also known as 3,4,5-Trihydroxybenzoic acid-d2, is a stable isotope-labeled

form of gallic acid.[1] Its primary application in research is as an internal standard for the

precise quantification of unlabeled gallic acid in various samples using mass spectrometry-

based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[2][3] The deuterium labeling provides a distinct

mass difference, allowing it to be differentiated from the endogenous analyte while exhibiting

nearly identical chemical and physical properties, ensuring reliable and accurate

measurements.

Commercial Suppliers and Product Specifications
Several reputable chemical suppliers offer Gallic acid-d2 for research purposes. The following

table summarizes the key quantitative data for the products available from prominent vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Formula
Weight (
g/mol )

Purity/Iso
topic
Enrichme
nt

Available
Quantitie
s

MedChem

Express

Gallic acid-

d2

294660-

92-7
C₇H₄D₂O₅ 172.13

Not

specified

5 mg, 10

mg, 25 mg,

50 mg, 100

mg

Cayman

Chemical

Gallic Acid-

d2

294660-

92-7
C₇H₄D₂O₅ 172.1

≥99%

deuterated

forms (d1-

d2)

1 mg, 5 mg

GlpBio
Gallic Acid-

d2

294660-

92-7
C₇H₄D₂O₅ 172.1

Not

specified

5mg,

10mg,

50mg,

100mg

LGC

Standards

Gallic Acid-

d2

294660-

92-7
C₇H₄D₂O₅ 172.13

Not

specified

2.5 mg, 10

mg, 50 mg

Sigma-

Aldrich

Gallic Acid-

d2

294660-

92-7

Not

specified

Not

specified

Not

specified

Not

specified

Solubility Data:
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Supplier Solvent Solubility

Cayman Chemical DMF 30 mg/mL

DMSO 30 mg/mL

Ethanol 5 mg/mL

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL

GlpBio DMF 30 mg/mL

DMSO 30 mg/mL

Ethanol 5 mg/mL

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL

Experimental Workflow: Quantification of Gallic
Acid using Gallic Acid-d2 as an Internal Standard
The following diagram illustrates a typical experimental workflow for the quantification of gallic

acid in a biological sample using Gallic acid-d2 as an internal standard with LC-MS.
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Caption: Workflow for Gallic Acid Quantification using a Deuterated Internal Standard.

Methodological Considerations for Using Gallic
Acid-d2
1. Preparation of Stock Solutions:
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Accurately weigh the required amount of Gallic acid-d2.

Dissolve in a suitable solvent, such as methanol or DMSO, to prepare a concentrated stock

solution. The choice of solvent should be compatible with the analytical method.

Store the stock solution at an appropriate temperature (typically -20°C or -80°C) to ensure

stability.

2. Spiking of Internal Standard:

A known and fixed amount of the Gallic acid-d2 internal standard solution should be added

to all samples, including calibration standards and quality controls, at the beginning of the

sample preparation process.

This early addition accounts for any analyte loss during sample extraction and processing.

3. Sample Extraction:

The choice of extraction method (e.g., Solid Phase Extraction or Liquid-Liquid Extraction) will

depend on the sample matrix and the physicochemical properties of gallic acid.

The goal is to efficiently extract both the analyte (gallic acid) and the internal standard (Gallic
acid-d2) while removing interfering substances.

4. LC-MS/MS Analysis:

Chromatographic Separation: A suitable liquid chromatography column (e.g., a C18

reversed-phase column) should be used to achieve chromatographic separation of gallic

acid from other matrix components. The mobile phase composition and gradient should be

optimized for good peak shape and resolution.

Mass Spectrometric Detection: A tandem mass spectrometer is typically used in Multiple

Reaction Monitoring (MRM) mode for sensitive and selective detection. Specific precursor-

to-product ion transitions for both gallic acid and Gallic acid-d2 need to be determined and

optimized.

5. Data Analysis and Quantification:
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A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the known concentrations of the calibration

standards.

The concentration of gallic acid in the unknown samples is then determined by interpolating

their peak area ratios from the calibration curve.

Logical Relationship of Quantification
The following diagram illustrates the logical relationship in the quantification process.
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Caption: Logical Flow of Internal Standard-Based Quantification.

This technical guide provides a foundational understanding for the procurement and application

of Gallic acid-d2 in a research setting. For specific applications, further optimization of the

described methodologies will be necessary to achieve the desired accuracy and precision.

Researchers are advised to consult the technical documentation provided by the suppliers and

relevant scientific literature for more detailed protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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